3-Bromo-6-(bromomethyl)-2-chloropyridine

• Molecular Formula: C6H4Br2ClN
• Molecular Weight: 285.36 g/mol
• IUPAC Name: 3-bromo-6-(bromomethyl)-2-chloropyridine
• InChI: InChI=1S/C6H4Br2ClN/c7-3-4-1-2-5(8)6(9)10-4/h1-2H,3H2
• InChI Key: ATMJKDPTGBBTQE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1CBr)Cl)Br

Description

3-Bromo-6-(bromomethyl)-2-chloropyridine is a useful research compound. Its molecular formula is C6H4Br2ClN and its molecular weight is 285.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 21 mL of carbon tetrachloride, 3-bromo-2-chloro-6-methylpyridine (880 mg, 4.26 mmol) was dissolved, and N-bromosuccinimide (682 mg, 3.83 mmol) and AIBN (70 mg, 0.426 mmol) were added, followed by stirring at 90° C. for one hour. The resulting reaction solution was concentrated, and the residue thus obtained was purified by silica gel column chromatography (chloroform/methanol=100/0 to 95/5), whereby 3-bromo-6-(bromomethyl)-2-chloropyridine was obtained as a crude purified product.